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Compound of Interest

Compound Name:
4-Bromo-3,5-dihydroxybenzoic

acid

Cat. No.: B126820 Get Quote

For Immediate Reference: Proper disposal of 4-Bromo-3,5-dihydroxybenzoic acid is critical

to ensure laboratory safety and environmental protection. This substance is classified as

hazardous waste and must be handled accordingly. The primary disposal route is through an

approved waste disposal plant.

This guide provides detailed procedures for the safe handling and disposal of 4-Bromo-3,5-
dihydroxybenzoic acid, designed for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential to minimize risks and ensure regulatory

compliance.

Hazard Identification and Safety Summary
4-Bromo-3,5-dihydroxybenzoic acid presents several health hazards.[1] It is harmful if

swallowed, inhaled, or in contact with skin.[1] It causes skin irritation and serious eye irritation,

and may cause respiratory irritation.[1] The table below summarizes the key hazard

information.
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Hazard Category Hazard Statement GHS Code

Acute Toxicity, Oral Harmful if swallowed H302

Acute Toxicity, Dermal Harmful in contact with skin H312

Skin Irritation Causes skin irritation H315

Eye Irritation Causes serious eye irritation H319

Acute Toxicity, Inhalation Harmful if inhaled H332

Specific Target Organ Toxicity May cause respiratory irritation H335

Personal Protective Equipment (PPE) for Disposal
Before handling 4-Bromo-3,5-dihydroxybenzoic acid for disposal, ensure the following

personal protective equipment is worn:

Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[3]

Respiratory Protection: In case of insufficient ventilation, wear a dust mask or respirator.[3]

Step-by-Step Disposal Protocol
The disposal of 4-Bromo-3,5-dihydroxybenzoic acid must be conducted in a manner that

ensures the safety of laboratory personnel and prevents environmental contamination.

1. Waste Collection and Storage:

Container: Leave the chemical in its original container if possible. If not, use a clean, dry,

sealable, and properly labeled container.[3] Do not mix with other waste.
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Labeling: Clearly label the waste container with the chemical name ("4-Bromo-3,5-
dihydroxybenzoic acid") and appropriate hazard symbols.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as oxidizing agents.[2][3] The container should be kept tightly

closed.[1][2][3][4][5] Store in a locked-up location if required.[2][3][5]

2. Spill Management:

In the event of a spill, follow these procedures:

Immediate Actions: Evacuate the area if necessary. Ensure adequate ventilation.

Containment: Prevent the spill from entering drains or water courses.[3]

Clean-up:

For dry spills, use dry clean-up procedures to avoid generating dust.[3] Sweep or shovel

the material into a suitable container for disposal.[2][3][4]

Avoid breathing dust by wearing respiratory protection.[3]

Decontamination: Wash the affected area thoroughly with soap and water.[3]

3. Final Disposal:

Regulatory Compliance: All waste material must be disposed of in accordance with local,

national, and European regulations for hazardous waste.[1]

Engage a Licensed Waste Disposal Company: Contact a certified hazardous waste disposal

company to collect and manage the disposal of 4-Bromo-3,5-dihydroxybenzoic acid.

Provide them with the Safety Data Sheet (SDS) to ensure proper handling and transport.

Documentation: Maintain records of the disposal process, including the name of the disposal

company, date of collection, and amount of waste disposed of, as required by your institution

and local regulations.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-3,5-dihydroxybenzoic acid.
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Start: Have 4-Bromo-3,5-
dihydroxybenzoic acid waste

Collect waste in a
properly labeled, sealed container

Store in a cool, dry,
well-ventilated, secure area

Is there a spill?

Follow Spill Management Protocol:
- Wear appropriate PPE

- Contain the spill
- Clean up using dry methods

- Decontaminate the area

Yes

Contact licensed hazardous
waste disposal company

No

Provide SDS to the
waste disposal company

Document the disposal process

End: Waste properly disposed
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Caption: Disposal workflow for 4-Bromo-3,5-dihydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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